Cas no 156731-04-3 (1,4,7-Trioxa-10-azacyclododecane,10-(methoxymethyl)-)

• Product name: 1,4,7-Trioxa-10-azacyclododecane,10-(methoxymethyl)-
• CAS No: 156731-04-3
• MF: C₁₀H₂₁NO₄
• MW: 220.28598
• CID: 176897
• PubChem ID: 2724923

1,4,7-Trioxa-10-azacyclododecane,10-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,7-Trioxa-10-azacyclododecane,10-(methoxymethyl)-
• N-(methoxymethyl)-1,4,7-trioxa-10-azacyclododecane
• N-METHOXYMETHYLAZA-12-CROWN-4, 95
• N-METHOXYMETHYLAZA-12-CROWN-4
• 10-(methoxymethyl)-1,4,7-trioxa-10-azacyclododecane
• 156731-04-3

• Inchi： InChI=1S/C10H21NO4/c1-12-10-11-2-4-13-6-8-15-9-7-14-5-3-11/h2-10H2,1H3/p+1
• InChI Key： NAXJTFYNNZRKPF-UHFFFAOYSA-O
• SMILES： COC[NH+]1CCOCCOCCOCC1

Computed Properties

• Exact Mass: 220.15496
• Monoisotopic Mass: 220.154883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 41.4
• Surface Charge: 1

Experimental Properties

• Color/Form: Not available
• Density: 1.1223 (rough estimate)
• Boiling Point: 360.09°C (rough estimate)
• Flash Point: 88.7°C
• Refractive Index: 1.4690
• PSA: 41.36
• Solubility: Not available